5-[6,11-dihydroxy-11-[5-(1-hydroxytridecyl)oxolan-2-yl]undecyl]-3-(2-o xopropyl)oxolan-2-one
5-[6,11-dihydroxy-11-[5-(1-hydroxytridecyl)oxolan-2-yl]undecyl]-3-(2-o xopropyl)oxolan-2-one
Isoannonacin a, also known as annonacin-A-one, belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Thus, isoannonacin a is considered to be a fatty alcohol lipid molecule. Isoannonacin a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isoannonacin a has been primarily detected in urine. Within the cell, isoannonacin a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, isoannonacin a can be found in fruits. This makes isoannonacin a a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
170900-30-8
VCID:
VC0065227
InChI:
InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-15-21-31(38)33-23-24-34(42-33)32(39)22-17-16-19-29(37)18-13-12-14-20-30-26-28(25-27(2)36)35(40)41-30/h28-34,37-39H,3-26H2,1-2H3
SMILES:
CCCCCCCCCCCCC(C1CCC(O1)C(CCCCC(CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O
Molecular Formula:
C35H64O7
Molecular Weight:
596.9 g/mol
5-[6,11-dihydroxy-11-[5-(1-hydroxytridecyl)oxolan-2-yl]undecyl]-3-(2-o xopropyl)oxolan-2-one
CAS No.: 170900-30-8
Main Products
VCID: VC0065227
Molecular Formula: C35H64O7
Molecular Weight: 596.9 g/mol
![5-[6,11-dihydroxy-11-[5-(1-hydroxytridecyl)oxolan-2-yl]undecyl]-3-(2-o xopropyl)oxolan-2-one - 170900-30-8](/images/no_structure.jpg)
| CAS No. | 170900-30-8 |
|---|---|
| Product Name | 5-[6,11-dihydroxy-11-[5-(1-hydroxytridecyl)oxolan-2-yl]undecyl]-3-(2-o xopropyl)oxolan-2-one |
| Molecular Formula | C35H64O7 |
| Molecular Weight | 596.9 g/mol |
| IUPAC Name | 5-[6,11-dihydroxy-11-[5-(1-hydroxytridecyl)oxolan-2-yl]undecyl]-3-(2-oxopropyl)oxolan-2-one |
| Standard InChI | InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-15-21-31(38)33-23-24-34(42-33)32(39)22-17-16-19-29(37)18-13-12-14-20-30-26-28(25-27(2)36)35(40)41-30/h28-34,37-39H,3-26H2,1-2H3 |
| Standard InChIKey | DGQPZGGOYKKJLX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCC(C1CCC(O1)C(CCCCC(CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O |
| Canonical SMILES | CCCCCCCCCCCCC(C1CCC(O1)C(CCCCC(CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O |
| Melting Point | 91-92°C |
| Physical Description | Solid |
| Description | Isoannonacin a, also known as annonacin-A-one, belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Thus, isoannonacin a is considered to be a fatty alcohol lipid molecule. Isoannonacin a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isoannonacin a has been primarily detected in urine. Within the cell, isoannonacin a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, isoannonacin a can be found in fruits. This makes isoannonacin a a potential biomarker for the consumption of this food product. |
| Synonyms | annonacin-A-one annonacin-A-one, ((2,4-cis)-10R)-isome |
| PubChem Compound | 128014 |
| Last Modified | Nov 11 2021 |
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